Cas no 2248373-61-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-6-fluorobenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-6-fluorobenzoate
• CAS No: 2248373-61-5
• MF: C₁₇H₁₁FN₂O₅
• MW: 342.278047800064
• CID: 6353771
• PubChem ID: 165724047
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-6-fluorobenzoate
• 2248373-61-5
• EN300-6517935

• Inchi： 1S/C17H11FN2O5/c1-9(21)19-13-8-4-7-12(18)14(13)17(24)25-20-15(22)10-5-2-3-6-11(10)16(20)23/h2-8H,1H3,(H,19,21)
• InChI Key： ZBVUEDIBTQYDGM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)NC(C)=O

Computed Properties

• Exact Mass: 342.06519962g/mol
• Monoisotopic Mass: 342.06519962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-6-fluorobenzoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-6-fluorobenzoate (CAS: 2248373-61-5): Recent Advances and Applications

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-6-fluorobenzoate (CAS: 2248373-61-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and fluorobenzoate moieties, exhibits promising potential in drug development, particularly as a bioactive intermediate or prodrug. Recent studies have explored its synthesis, mechanism of action, and therapeutic applications, shedding light on its role in targeting specific biological pathways.

One of the key advancements in the study of this compound is its synthesis via a multi-step organic reaction, which has been optimized for higher yield and purity. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the structural integrity and purity of the synthesized product. The fluorinated aromatic ring in the molecule is believed to enhance its bioavailability and metabolic stability, making it a valuable candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-6-fluorobenzoate exhibits inhibitory effects on certain enzymes involved in inflammatory and oncogenic pathways. For instance, it has shown moderate activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression. These findings suggest its potential as a lead compound for developing anti-inflammatory or anti-cancer agents, though further in vivo studies are required to validate these effects.

Another area of interest is the compound's potential as a prodrug. The isoindole moiety can be cleaved under physiological conditions, releasing the active 2-acetamido-6-fluorobenzoate derivative. This property has been exploited in targeted drug delivery systems, where the compound serves as a carrier for active pharmaceutical ingredients (APIs) to specific tissues or cells. Recent research has focused on optimizing the release kinetics and stability of the prodrug to enhance its therapeutic efficacy.

Despite these promising developments, challenges remain in the clinical translation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-6-fluorobenzoate. Issues such as solubility, toxicity, and pharmacokinetic properties need to be addressed through systematic preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-6-fluorobenzoate represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its unique structural features and biological activities make it a compelling subject for ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in targeted therapy and beyond.